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Compound of Interest

Compound Name: O-Desmethyl Mebeverine acid-d6

Cat. No.: B15559956

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of
O-Desmethyl Mebeverine acid-d6, a deuterated analog of a primary metabolite of the
antispasmodic drug Mebeverine. This document is intended to serve as a comprehensive
resource for researchers and professionals engaged in drug metabolism studies,
pharmacokinetic analysis, and bioanalytical method development.

Core Chemical Properties

O-Desmethyl Mebeverine acid-d6 is a stable isotope-labeled compound essential for use as
an internal standard in the quantitative analysis of O-Desmethyl Mebeverine acid in biological
matrices.[1][2] The deuterium labeling offers a distinct mass shift, facilitating precise
quantification via mass spectrometry without altering the compound's chemical behavior in
chromatographic systems.[1]

Below is a summary of the key chemical properties for both the deuterated and non-deuterated
forms of O-Desmethyl Mebeverine acid.
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Property

O-Desmethyl Mebeverine
acid-d6

O-Desmethyl Mebeverine
acid

Molecular Formula

C15H17DsNO3][3]

C15H23NO3[4][5]

Molecular Weight

271.4 g/mol (approx.)

265.35 g/mol [5][6][7]

CAS Number

Not explicitly available

586357-02-0[4][6][7][8]

Formal Name

4-[ethyl[2-(4-hydroxyphenyl)-1-
methylethyllamino]-butanoic
acid-d6

4-[ethyl[2-(4-hydroxyphenyl)-1-
methylethyllamino]-butanoic
acid[4]

Synonyms

Mebeverine metabolite O-
desmethyl Mebeverine acid-
d6[1]

Mebeverine metabolite O-

desmethyl Mebeverine acid[9]

Physical State

Solid[4]

Light pink or Off-White to
Beige Solid[6][10]

DMSO: Slightly soluble,

Solubility Not explicitly available Methanol: Slightly soluble with
sonication[4]
Typically >95% (By HPLC)[4
Purity Typically 295% ypieaty (B ]

[7]

Metabolic Pathway of Mebeverine

O-Desmethyl Mebeverine acid is a significant metabolite of Mebeverine, a musculotropic

antispasmodic agent.[9] The metabolic cascade of Mebeverine is initiated by esterase-

catalyzed hydrolysis, yielding Veratric acid and Mebeverine alcohol.[11][12][13] Subsequent

metabolism of Mebeverine alcohol through oxidation and O-demethylation leads to the

formation of O-Desmethyl Mebeverine acid.[4] Understanding this pathway is crucial for

interpreting pharmacokinetic data and assessing drug efficacy and safety.
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Metabolic conversion of Mebeverine.

Stability Profile
O-Desmethyl Mebeverine Acid

The stability of O-Desmethyl Mebeverine acid is a critical parameter for accurate bioanalytical
measurements. Available data indicates that the compound is stable for at least four years
when stored at -20°C.[4] It is also noted to be hygroscopic, necessitating storage under an inert
atmosphere.[6][10]

O-Desmethyl Mebeverine Acid-d6

Specific long-term stability studies for O-Desmethyl Mebeverine acid-d6 are not extensively
published. However, as a stable isotope-labeled internal standard, it is synthesized to be
chemically identical to its non-deuterated counterpart and is expected to exhibit similar stability
under identical storage conditions. For stock solutions, storage at -80°C is recommended for up
to 6 months, while at -20°C, usability is suggested for up to 1 month.[9]
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The parent drug, Mebeverine, is known to be unstable in biological matrices containing
esterases, such as blood and plasma, but is relatively stable in agueous solutions and urine.
[12] This underscores the importance of appropriate sample handling and storage to prevent ex
vivo degradation of the analyte and internal standard.

Experimental Protocols
Stock and Working Solution Preparation

A common protocol for preparing stock and working solutions of O-Desmethyl Mebeverine acid
for in vivo studies involves the use of solvents like DMSO, PEG300, and Tween-80.[9]

Example Protocol for a 1 mg/mL Working Solution:

Prepare a 10.0 mg/mL stock solution in DMSO.

To 400 pL of PEG300, add 100 pL of the DMSO stock solution and mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until uniform.

Adjust the final volume to 1 mL with saline.[9]

Bioanalytical Method using HPLC-MS/MS

An established HPLC-MS/MS method for the simultaneous quantification of
Desmethylmebeverine acid, Mebeverine acid, and Mebeverine alcohol in human plasma has
been published and can be adapted for use with the deuterated internal standard.[4]
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Bioanalytical Workflow for Quantification
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Typical bioanalytical workflow.
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Key Considerations for Method Development:

o Chromatography: A C18 reversed-phase column is typically suitable for separation. The
mobile phase composition (e.g., acetonitrile or methanol with an aqueous buffer) should be
optimized for resolution and peak shape.

e Mass Spectrometry: Detection should be performed using a triple quadrupole mass
spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
Specific precursor-to-product ion transitions for both O-Desmethyl Mebeverine acid and its
d6-labeled internal standard must be determined.

» Validation: The method must be fully validated according to regulatory guidelines (e.g., FDA
or EMA), including assessments of linearity, accuracy, precision, selectivity, matrix effect, and
stability (freeze-thaw, short-term, and long-term).

Applications in Research and Development

O-Desmethyl Mebeverine acid-d6 is an indispensable tool in several areas of pharmaceutical
research:

o Pharmacokinetic Studies: Enables accurate determination of the absorption, distribution,
metabolism, and excretion (ADME) properties of Mebeverine by providing a reliable internal
standard for the quantification of its major metabolite.[2]

e Therapeutic Drug Monitoring (TDM): Facilitates the precise measurement of metabolite
concentrations in patients, which can be crucial for optimizing dosage and minimizing
adverse effects.[2]

» Metabolic Research: Serves as a tracer to investigate the metabolic fate of Mebeverine and
identify potential drug-drug interactions.[1][2]

In conclusion, O-Desmethyl Mebeverine acid-d6 is a well-characterized and essential
reference compound for advanced analytical and metabolic studies of Mebeverine. Its stable
isotope labeling ensures the accuracy and reliability of quantitative bioanalytical methods,
making it a cornerstone for researchers and drug development professionals in this field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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